Cas no 58994-45-9 ((3beta)-19-hydroxy-3-methoxypregn-5-en-20-one)
58994-45-9 structure
Product Name:(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
CAS No:58994-45-9
MF:C22H34O3
MW:346.503567218781
CID:1613166
PubChem ID:6453737
Update Time:2025-04-21
(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one Chemical and Physical Properties
Names and Identifiers
-
- (3beta)-19-hydroxy-3-methoxypregn-5-en-20-one
- Pregn-5-en-20-one, 19-hydroxy-3-methoxy-, (3beta)-
- 1-[(3S,8S,9S,10S,13S,14S,17S)-10-(hydroxymethyl)-3-methoxy-13-methyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
- DTXSID10974480
- 19-Hydroxy-3-methoxypregn-5-en-20-one
- 19-Hydroxypregnenolone 3-methyl ether
- 58994-45-9
-
- Inchi: 1S/C22H34O3/c1-14(24)18-6-7-19-17-5-4-15-12-16(25-3)8-11-22(15,13-23)20(17)9-10-21(18,19)2/h4,16-20,23H,5-13H2,1-3H3/t16-,17-,18+,19-,20-,21+,22+/m0/s1
- InChI Key: QUJIZXGNCGEHDK-GPNQSEPASA-N
- SMILES: OC[C@]12CC[C@@H](CC1=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]21)OC
Computed Properties
- Exact Mass: 346.25092
- Monoisotopic Mass: 346.250795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 582
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5
Experimental Properties
- Density: 1.1
- Boiling Point: 471.7°C at 760 mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.544
- PSA: 46.53
(3beta)-19-hydroxy-3-methoxypregn-5-en-20-one Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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